Cas no 112028-91-8 ((6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate)

(6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate Properties

Names and Identifiers

• (6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7β-tert-Butoxycarbonylamino-3-chloromethyl-3-cephem-4-carboxylate
• (6R,7R)-3-(chloromethyl)-7-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid diphenylmethyl ester
• (6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxyl...
• benzhydryl (6R,7R)-3-(chloromethyl)-7-[(2-methylpropan-2-yl)oxycarbonylamino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• DIPHENYLMETHYL 7BETA-TERT-BUTOXYCARBONYLAMINO-3-CHLOROMETHYL-3-CEPHEM-4-CARBOXYLATE
• (6R-trans)-3-(chloromethyl)-7-{[(1,1-dimethylethoxy)carbonyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid diphenylmethyl ester
• BOC-ACLH
• 7β-tert-ButoxycarbonylaMino-3-chloroMethyl-3-cepheM- 4-carboxylate
• (6R,7R)-3-(Chloromethyl)-7-[[(tert-butoxy)carbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid diphenylmethyl ester
• SCHEMBL5148598
• AKOS015999169
• benzhydryl 7beta-tert-butoxycarbonylamino-3-chloromethyl-3-cephem 4-carboxylate
• AC-8825
• CID 11756232
• A802471
• benzhydryl 7beta-tert-butoxycarbonylamino-3-chloromethyl-3-cephem-4-carboxylate
• Diphenylmethyl 7beta-tert-butoxycarbonylamino-3-chloromethyl-3-cephem-4-carboxylate
• Diphenylmethyl (6R,7R)-7-[(tert-butoxycarbonyl)amino]-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• SYRVNJKDYWWNHD-AUSIDOKSSA-N
• (6R,7R)-Benzhydryl7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-(chloromethyl)-7-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-,diphenylmethyl ester,(6R,7R)-
• 112028-91-8
• DTXSID90471907
• benzhydryl (6r,7r)-3-(chloromethyl)-7-((2-methylpropan-2-yl)oxycarbonylamino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• C26H27ClN2O5S
• (6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4
• (6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)amino)-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.
• Diphenylmethyl 7beta-Tert-Butoxycarbonylamino-3-Chloromethyl-3-Cephem-4-Carboxylate
• (6R,7R)-Benzhydryl 7-((tert-butoxycarbonyl)aMino)-3-(chloroMethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• +Expand

• MDL： MFCD09750954
• InChIKey： SYRVNJKDYWWNHD-AUSIDOKSSA-N
• Inchi： InChI=1S/C26H27ClN2O5S/c1-26(2,3)34-25(32)28-19-22(30)29-20(18(14-27)15-35-23(19)29)24(31)33-21(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,19,21,23H,14-15H2,1-3H3,(H,28,32)/t19-,23-/m1/s1
• SMILES： O=C(C(N12)=C(CCl)CS[C@]2([H])[C@H](NC(OC(C)(C)C)=O)C1=O)OC(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 514.13300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 514.1329208g/mol
• Heavy Atom Count: 35
• Complexity: 827
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 4.94930
• PSA: 110.24000
• Density: 1.36